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Compound of Interest

Compound Name: Albutoin

Cat. No.: B1666822

Disclaimer: Information available directly on "Albutoin” is limited. This document provides a
detailed technical guide on the synthesis and chemical properties of a closely related and well-
studied compound, 5,5-diphenylhydantoin (Phenytoin), which belongs to the same hydantoin
class of anticonvulsant drugs. The principles and methodologies described herein are expected
to be highly relevant to the study of Albutoin.

Introduction

Albutoin is an anticonvulsant drug belonging to the hydantoin class of compounds.[1] These
compounds are characterized by a five-membered di-aza-heterocyclic ring. The most
prominent member of this class is 5,5-diphenylhydantoin, commonly known as Phenytoin.[2][3]
Phenytoin has been a cornerstone in the treatment of epilepsy for decades, and its synthesis
and chemical properties have been extensively studied.[4][5][6] This guide will provide an in-
depth look at the synthesis, chemical properties, and mechanism of action of 5,5-
diphenylhydantoin as a representative of the hydantoin family.

Chemical Properties

5,5-diphenylhydantoin is a white, crystalline powder.[2][5] It is a weak acid with a pKa of 8.3.[2]
The compound is practically insoluble in water but is soluble in acetone, ethanol, and alkali
hydroxides.[5] The sodium salt of phenytoin is more soluble in water.[2][7]

Physicochemical Data
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The following table summarizes the key physicochemical properties of 5,5-diphenylhydantoin.

Property Value Reference
Molecular Formula C15H12N202 [31[7]
Molecular Weight 252.27 g/mol [2][7]
Melting Point 295-298 °C [21[71[8]
pKa 8.3 [2]
White, odorless crystalline
Appearance [21[31[5]
powder

Practically insoluble in water;
Solubility soluble in acetone, ethanol, [5]

and alkali hydroxides

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 5,5-
diphenylhydantoin. While specific spectra are not provided in the search results, typical
analytical techniques for characterization would include *H NMR, 3C NMR, Infrared (IR)
Spectroscopy, and Mass Spectrometry.

Synthesis of 5,5-diphenylhydantoin

The synthesis of 5,5-diphenylhydantoin can be achieved through several routes. A common
and historically significant method is the Biltz synthesis, which involves the condensation of
benzil with urea.[9]

Biltz Synthesis of Phenytoin

This synthesis involves a base-catalyzed addition of urea to benzil, followed by a benzilic acid
rearrangement (a 1,2-phenyl migration).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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